91-15-6

Phthalonitrile

In Stock

• CAS RN:
• 91-15-6

• Formula:
• C8H4N2
  C6H4(CN)2
  C8H4N2

• InChI:
• InChI=1S/C8H4N2/c9-5-7-3-1-2-4-8(7)6-10/h1-4H

• InChIKey:
• XQZYPMVTSDWCCE-UHFFFAOYSA-N

• Phthalonitrile, also known as Phthalonitrile, is a useful research compound. Its molecular formula is Array and its molecular weight is 128.13 g/mol. The purity is usually 95%.

5-chloro-2-(4-methoxyphenyl)-1,3-benzoxazole

In Stock

• CAS RN:
• 891-15-6

• Formula:
• C14H10ClNO2

• InChI:
• InChI=1S/C14H10ClNO2/c1-17-11-5-2-9(3-6-11)14-16-12-8-10(15)4-7-13(12)18-14/h2-8H,1H3

• InChIKey:
• BPYMXOZKPMEEDX-UHFFFAOYSA-N

• 5-chloro-2-(4-methoxyphenyl)-1,3-benzoxazole is a useful research compound. Its molecular formula is C14H10ClNO2 and its molecular weight is 259.69 g/mol. The purity is usually 95%.

[(1R,2S)-2-aminocyclohexyl]methanol

Usually In Stock

• CAS RN:
• 5691-15-6

• Formula:
• C7H15NO

• InChI:
• InChI=1S/C7H15NO/c8-7-4-2-1-3-6(7)5-9/h6-7,9H,1-5,8H2/t6-,7-/m0/s1

• InChIKey:
• GCWPGEWXYDEQAY-BQBZGAKWSA-N

• [(1R,2S)-2-aminocyclohexyl]methanol is a useful research compound. Its molecular formula is C7H15NO and its molecular weight is 129.2 g/mol. The purity is usually 95%.

N,N-Diethyl-N'-(3-phenyl-1,2,4-oxadiazol-5-yl)ethylenediamine

• CAS RN:
• 18991-15-6

• Formula:
• C14H20N4O

• InChI:
• InChI=1S/C14H20N4O/c1-3-18(4-2)11-10-15-14-16-13(17-19-14)12-8-6-5-7-9-12/h5-9H,3-4,10-11H2,1-2H3,(H,15,16,17)

• InChIKey:
• HFXOMPIWXDVHSZ-UHFFFAOYSA-N

• N,N-Diethyl-N'-(3-phenyl-1,2,4-oxadiazol-5-yl)ethylenediamine is a useful research compound. Its molecular formula is C14H20N4O and its molecular weight is 260.33 g/mol. The purity is usually 95%.

N,N-Bis(2,3-epoxypropyl)cyclohexylamine

• CAS RN:
• 13391-15-6

• Formula:
• C12H21NO2

• InChI:
• InChI=1S/C12H21NO2/c1-2-4-10(5-3-1)13(6-11-8-14-11)7-12-9-15-12/h10-12H,1-9H2

• InChIKey:
• CLCWCGOCHZSFQE-UHFFFAOYSA-N

• N,N-Bis(2,3-epoxypropyl)cyclohexylamine is a useful research compound. Its molecular formula is C12H21NO2 and its molecular weight is 211.3 g/mol. The purity is usually 95%.

Arabinofuranosylcytosine triphosphate

• CAS RN:
• 13191-15-6

• Formula:
• C9H16N3O14P3

• InChI:
• InChI=1S/C9H16N3O14P3/c10-5-1-2-12(9(15)11-5)8-7(14)6(13)4(24-8)3-23-28(19,20)26-29(21,22)25-27(16,17)18/h1-2,4,6-8,13-14H,3H2,(H,19,20)(H,21,22)(H2,10,11,15)(H2,16,17,18)/t4-,6-,7+,8-/m1/s1

• InChIKey:
• PCDQPRRSZKQHHS-CCXZUQQUSA-N

• A triphosphate nucleotide analog which is the biologically active form of CYTARABINE. It inhibits nuclear DNA synthesis.

Palbociclib metabolite M4

• CAS RN:
• 571191-15-6

• Formula:
• C22H27N7O2

• InChI:
• InChI=1S/C22H27N7O2/c1-13-17-12-26-22(27-18-8-7-15(11-25-18)24-10-9-23)28-20(17)29(16-5-3-4-6-16)21(31)19(13)14(2)30/h7-8,11-12,16,24H,3-6,9-10,23H2,1-2H3,(H,25,26,27,28)

• InChIKey:
• YDDZYJNEXVSNOR-UHFFFAOYSA-N

• Palbociclib metabolite M4 is a useful research compound. Its molecular formula is C22H27N7O2 and its molecular weight is 421.5 g/mol. The purity is usually 95%.

2-(Dimethylamino)ethyl 4-methylbenzenesulfonate

In Stock

• CAS RN:
• 123091-15-6

• Formula:
• C11H17NO3S

• InChI:
• InChI=1S/C11H17NO3S/c1-10-4-6-11(7-5-10)16(13,14)15-9-8-12(2)3/h4-7H,8-9H2,1-3H3

• InChIKey:
• HWKUGMWRLGPQBP-UHFFFAOYSA-N

• 2-(Dimethylamino)ethyl 4-methylbenzenesulfonate is a useful research compound. Its molecular formula is C11H17NO3S and its molecular weight is 243.32 g/mol. The purity is usually 95%.

2-(Cyclohexanecarboxamido)-5-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide

In Stock

• CAS RN:
• 330191-15-6

• Formula:
• C17H24N2O2S

• InChI:
• InChI=1S/C17H24N2O2S/c1-10-7-8-13-12(9-10)14(15(18)20)17(22-13)19-16(21)11-5-3-2-4-6-11/h10-11H,2-9H2,1H3,(H2,18,20)(H,19,21)

• InChIKey:
• CYXQWYGJLCZZBR-UHFFFAOYSA-N

• 2-(Cyclohexanecarboxamido)-5-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide is a useful research compound. Its molecular formula is C17H24N2O2S and its molecular weight is 320.45. The purity is usually 95%.

N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-(3-(3,4-dimethylphenyl)-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide

In Stock

• CAS RN:
• 872591-15-6

• Formula:
• C22H20N6O4

• InChI:
• InChI=1S/C22H20N6O4/c1-13-3-5-16(9-14(13)2)28-21-20(25-26-28)22(30)27(12-23-21)11-19(29)24-15-4-6-17-18(10-15)32-8-7-31-17/h3-6,9-10,12H,7-8,11H2,1-2H3,(H,24,29)

• InChIKey:
• WGYNAMAVKDNGFI-UHFFFAOYSA-N

• N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-(3-(3,4-dimethylphenyl)-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide is a useful research compound. Its molecular formula is C22H20N6O4 and its molecular weight is 432.44. The purity is usually 95%.

(5-Nitro-pyridin-2-yl)-piperidin-4-ylmethyl-amine

Usually In Stock

• CAS RN:
• 916791-15-6

• Formula:
• C11H16N4O2

• InChI:
• InChI=1S/C11H16N4O2/c16-15(17)10-1-2-11(14-8-10)13-7-9-3-5-12-6-4-9/h1-2,8-9,12H,3-7H2,(H,13,14)

• InChIKey:
• DCXJDXMVEXZATG-UHFFFAOYSA-N

• (5-Nitro-pyridin-2-yl)-piperidin-4-ylmethyl-amine is a useful research compound. Its molecular formula is C11H16N4O2 and its molecular weight is 236.27. The purity is usually 95%.

3,4-dichloro-N-((1-(2-methoxyethyl)piperidin-4-yl)methyl)benzamide

In Stock

• CAS RN:
• 953991-15-6

• Formula:
• C16H22Cl2N2O2

• InChI:
• InChI=1S/C16H22Cl2N2O2/c1-22-9-8-20-6-4-12(5-7-20)11-19-16(21)13-2-3-14(17)15(18)10-13/h2-3,10,12H,4-9,11H2,1H3,(H,19,21)

• InChIKey:
• IIWLVXMNNGIEMF-UHFFFAOYSA-N

• 3,4-dichloro-N-((1-(2-methoxyethyl)piperidin-4-yl)methyl)benzamide is a useful research compound. Its molecular formula is C16H22Cl2N2O2 and its molecular weight is 345.26. The purity is usually 95%.

Cyclobutyl 2,4-dichlorophenyl ketone

In Stock

• CAS RN:
• 898791-15-6

• Formula:
• C11H10Cl2O

• InChI:
• InChI=1S/C11H10Cl2O/c12-8-4-5-9(10(13)6-8)11(14)7-2-1-3-7/h4-7H,1-3H2

• InChIKey:
• VKMJMEMSTYACSM-UHFFFAOYSA-N

• Cyclobutyl 2,4-dichlorophenyl ketone is a useful research compound. Its molecular formula is C11H10Cl2O and its molecular weight is 229.1 g/mol. The purity is usually 95%.

Tert-butyl 1-amino-3-methylcyclobutane-1-carboxylate

Usually In Stock

• CAS RN:
• 2248291-15-6

• Formula:
• C10H19NO2

• InChI:
• InChI=1S/C10H19NO2/c1-7-5-10(11,6-7)8(12)13-9(2,3)4/h7H,5-6,11H2,1-4H3

• InChIKey:
• VHNDKGRNTUSYBQ-UHFFFAOYSA-N

• Tert-butyl 1-amino-3-methylcyclobutane-1-carboxylate is a useful research compound. Its molecular formula is C10H19NO2 and its molecular weight is 185.267. The purity is usually 95%.